Cas no 111678-89-8 (Ethanol,2-[(1-butyl-1H-benzimidazol-2-yl)amino]-, hydrochloride (1:1))

• Product Name: Ethanol,2-[(1-butyl-1H-benzimidazol-2-yl)amino]-, hydrochloride (1:1)
• CAS No: 111678-89-8
• MF: C₁₃H₂₀ClN₃O
• MW: 269.770401954651
• CID: 154197
• PubChem ID: 3066873
• Update Time: 2025-04-19

Ethanol,2-[(1-butyl-1H-benzimidazol-2-yl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(1-butyl-1H-benzimidazol-2-yl)amino]-, hydrochloride (1:1)
• 2-[(1-butylbenzimidazol-2-yl)amino]ethanol,hydrochloride
• 2-((1-Butyl-1H-benzimidazol-2-yl)amino)ethanol monohydrochloride
• 1-Propyl-2-(2-hydroxyethylamino)benzimidazole hydrochloride
• 111678-89-8
• Ethanol, 2-((1-butyl-1H-benzimidazol-2-yl)amino)-, monohydrochloride
• DTXSID20149703

• Inchi： 1S/C13H19N3O.ClH/c1-2-3-9-16-12-7-5-4-6-11(12)15-13(16)14-8-10-17;/h4-7,17H,2-3,8-10H2,1H3,(H,14,15);1H
• InChI Key： NQIMEVVLNJHEQN-UHFFFAOYSA-N
• SMILES： Cl.OCCNC1=NC2C=CC=CC=2N1CCCC

Computed Properties

• Exact Mass: 269.1297
• Monoisotopic Mass: 269.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.08